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Compound of Interest

Compound Name: Propyl Chloroformate-d7

CAS No.: 1228182-42-0

Cat. No.: B569999

Get Quote

An In-Depth Technical Guide to Propyl Chloroformate-d7

For researchers, scientists, and drug development professionals, the use of isotopically labeled

compounds is a cornerstone of modern analytical and metabolic studies. Among these, Propyl
Chloroformate-d7 stands out as a critical reagent for derivatization, particularly in the sensitive

detection of analytes in complex biological matrices. This guide provides a comprehensive

overview of its chemical properties, applications, and the technical considerations for its use.

Core Chemical Identifiers and Properties
Propyl Chloroformate-d7 is the deuterated analog of Propyl Chloroformate. The strategic

replacement of seven hydrogen atoms with deuterium imparts a distinct mass shift, making it

an ideal internal standard or derivatizing agent for mass spectrometry-based applications.

Table 1: Key Properties of Propyl Chloroformate-d7
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Property Value Source(s)

CAS Number 1228182-42-0 [1][2][3]

Molecular Formula C₄D₇ClO₂ [2]

Linear Formula ClCO₂CD₂CD₂CD₃ [1][3]

Molecular Weight 129.59 g/mol [1][2][3][4]

Appearance
Pale Yellow Oil / Light Yellow

Liquid
[2][4]

Purity Typically ≥97% (CP) [1][3]

Isotopic Purity Typically ≥98 atom % D [3]

Boiling Point 105-106 °C (literature) [3]

Density 1.15 g/mL at 25 °C [3]

Storage
2-8°C, Hygroscopic, under

inert atmosphere
[1][2][3]

The Rationale for Deuteration in Analytical
Chemistry
The primary utility of Propyl Chloroformate-d7 stems from its nature as a stable isotope-

labeled (SIL) compound. In quantitative analysis, particularly liquid chromatography-mass

spectrometry (LC-MS), the co-elution of a known concentration of an SIL internal standard with

the non-labeled target analyte allows for highly accurate quantification. The deuterium labels do

not significantly alter the chemical reactivity or chromatographic retention time compared to the

native compound, but the mass difference of +7 amu provides a clear distinction in the mass

spectrometer. This "mass shift" is fundamental to its application.[3]

Primary Application: Derivatization in Bioanalysis
Propyl Chloroformate-d7 is extensively used as a derivatizing agent. Derivatization is a

chemical modification process employed to enhance the analytical properties of a compound.
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In the context of drug development and clinical research, it is often used for the determination

of morphine, codeine, and 6-acetylmorphine in biological samples like urine and blood.[2]

The Causality Behind Derivatization with Propyl Chloroformate-d7:

Improved Volatility and Thermal Stability: Many drug metabolites are polar and non-volatile,

making them unsuitable for Gas Chromatography (GC) analysis. Derivatization with propyl

chloroformate replaces active hydrogen atoms on hydroxyl or amine groups, increasing the

compound's volatility.

Enhanced Chromatographic Separation: The resulting derivatives often exhibit better peak

shapes and resolution in both GC and LC.

Increased Mass Spectrometric Sensitivity: The propylcarbamate derivatives formed often

ionize more efficiently than the parent analytes, leading to lower limits of detection.

The reaction proceeds via nucleophilic acyl substitution, where a nucleophilic group on the

analyte (e.g., a hydroxyl or amine) attacks the electrophilic carbonyl carbon of the propyl

chloroformate, leading to the displacement of the chloride leaving group and the formation of a

stable carbamate or carbonate ester.

Reactants Products

Analyte-XH
(e.g., R-OH, R-NH₂)

{
Propyl Chloroformate-d₇ | {Cl-C(=O)O-C₃D₇}}

Nucleophilic
Attack Analyte-X-C(=O)O-C₃D₇

(Propylcarbamate/carbonate derivative)
Forms

HCl
Eliminates

Click to download full resolution via product page

General derivatization reaction with Propyl Chloroformate-d7.
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Experimental Protocol: A Self-Validating System for
Opiate Quantification
The following is a representative workflow for the derivatization and analysis of opiates in a

urine sample using Propyl Chloroformate-d7 as an internal standard. This protocol is

designed to be self-validating by incorporating the labeled standard early in the process, which

corrects for variability in extraction and derivatization efficiency.

Step 1: Sample Preparation and Hydrolysis

To 1 mL of urine, add an internal standard solution containing Morphine-d3, Codeine-d3, and

6-AM-d3.

Add 100 µL of concentrated HCl to hydrolyze glucuronide conjugates.

Incubate at 95°C for 2 hours. This step is crucial for liberating the free drug from its

metabolized form.

Cool and neutralize the sample with a strong base (e.g., 10M NaOH) to a pH of ~9.0.

Step 2: Liquid-Liquid Extraction (LLE)

Add 5 mL of an organic extraction solvent (e.g., 9:1 Chloroform/Isopropanol).

Vortex for 2 minutes and centrifuge at 3000 rpm for 10 minutes.

Transfer the organic layer to a clean tube. This isolates the analytes from the complex urine

matrix.

Step 3: Derivatization

Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 100 µL of a buffer solution (e.g., 0.1 M sodium bicarbonate, pH

9.5).

Add 50 µL of a 10% solution of Propyl Chloroformate (non-deuterated) in acetonitrile.
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Vortex immediately for 30 seconds. The reaction is rapid. The basic pH facilitates the

deprotonation of the analyte's functional groups, enhancing their nucleophilicity.

Step 4: Analysis by LC-MS/MS

Inject an aliquot of the final solution into an LC-MS/MS system.

Use a suitable C18 column for chromatographic separation.

Monitor the specific mass transitions for the propyl-derivatized analytes and their

corresponding deuterated internal standards.
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Sample Preparation

Derivatization

Analysis

1. Urine Sample +
Internal Standard (Analyte-d3)

2. Acid Hydrolysis
(Free Drug Liberation)

3. Liquid-Liquid Extraction
(Analyte Isolation)

4. Evaporation to Dryness

5. Add Propyl Chloroformate
(Reaction)

6. LC-MS/MS Analysis

7. Data Quantification
(Ratio of Analyte/IS)

Click to download full resolution via product page

Workflow for opiate quantification using propyl chloroformate derivatization.

Safety and Handling
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Propyl Chloroformate-d7, like its non-deuterated counterpart, is a hazardous chemical that

requires careful handling in a well-ventilated fume hood.[5]

Flammability: It is a highly flammable liquid and vapor.[3][5] Keep away from heat, sparks,

and open flames.

Toxicity: The compound is toxic if inhaled and harmful if swallowed.[3][5]

Corrosivity: It causes severe skin burns and eye damage.[3][5] Always use appropriate

personal protective equipment (PPE), including chemically resistant gloves, safety goggles,

and a lab coat.

Reactivity: It reacts with water, alcohols, amines, and strong bases.[6] It is crucial to store it

under an inert atmosphere to prevent degradation from moisture.

Conclusion
Propyl Chloroformate-d7 is a specialized but indispensable reagent for modern bioanalytical

laboratories. Its well-defined chemical properties and the predictable mass shift it imparts upon

derivatization provide a robust and reliable tool for the accurate quantification of challenging

analytes in complex matrices. Understanding the principles behind its use, from the rationale of

deuteration to the specifics of derivatization chemistry, enables researchers to develop and

validate highly sensitive and trustworthy analytical methods, which are critical in the field of

drug development and clinical diagnostics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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